Cas no 4725-76-2 (3(2H)-Pyridazinone, 4,5-diamino-2-methyl-)

• Product Name: 3(2H)-Pyridazinone, 4,5-diamino-2-methyl-
• CAS No: 4725-76-2
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 1523553
• PubChem ID: 12727261
• Update Time: 2025-04-21

3(2H)-Pyridazinone, 4,5-diamino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-diamino-2-methyl-
• 4,5-diamino-2-methylpyridazin-3-one
• DTXSID80508211
• 4,5-Diamino-2-methylpyridazin-3(2H)-one
• 4,5-diamino-2-methyl-3(2H)-pyridazinone
• 4,5-diamino-2-methyl-2H-pyridazin-3-one
• SCHEMBL2964987
• AKOS006309787
• 4725-76-2
• TWOZHCSMCWOUIG-UHFFFAOYSA-N

• Inchi： 1S/C5H8N4O/c1-9-5(10)4(7)3(6)2-8-9/h2H,6-7H2,1H3
• InChI Key： TWOZHCSMCWOUIG-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C=NN1C)N)N

Computed Properties

• Exact Mass: 140.06994
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.71